4-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)morpholine

• CAS No.: 55459-60-4
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 1-(4-morpholin-4-yl-3,6-dihydro-2H-pyridin-1-yl)ethanone
• InChI: InChI=1S/C11H18N2O2/c1-10(14)12-4-2-11(3-5-12)13-6-8-15-9-7-13/h2H,3-9H2,1H3
• InChI Key: APCKNKIFQGHSES-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(=CC1)N2CCOCC2

Description

4-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)morpholine is a useful research compound. Its molecular formula is C11H18N2O2 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

According to Scheme 1, step 1: A mixture of morpholine (67.85 g, 0.779 mol), 1-acetyl-4-piperidone (99.95 g, 0.708 mol) and para-toluenesulfonic acid monohydrate (0.366 g, 2.1 mmol) in toluene (300 ml) was heated in a Dean-Stark trap apparatus for 16 h at reflux. Solvents were evaporated in vacuo to give 149 g of 1-(4-morpholin-4-yl-3,6-dihydro-2H-pyridin-1-yl)-ethanone (1) which was used in the next step without any further purification.